Cas no 88148-56-5 (2-Butenoic acid, 3-(2-chlorophenyl)-2-cyano-, ethyl ester)

• Product Name: 2-Butenoic acid, 3-(2-chlorophenyl)-2-cyano-, ethyl ester
• CAS No: 88148-56-5
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 643201
• PubChem ID: 67073569
• Update Time: 2025-04-19

2-Butenoic acid, 3-(2-chlorophenyl)-2-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(2-chlorophenyl)-2-cyano-, ethyl ester
• ethyl 3-(2-chlorophenyl)-2-cyanobut-2-enoate
• DTXSID60736378
• ZUQWVWIRSZCPNS-UHFFFAOYSA-N
• SCHEMBL1553437
• 88148-56-5
• 3-(2-Chlorophenyl)-2-cyano-but-2-enoic acid ethyl ester

• Inchi： 1S/C13H12ClNO2/c1-3-17-13(16)11(8-15)9(2)10-6-4-5-7-12(10)14/h4-7H,3H2,1-2H3
• InChI Key： ZUQWVWIRSZCPNS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C)=C(C#N)C(=O)OCC

Computed Properties

• Exact Mass: 249.0556563g/mol
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 50.1Ų